Cas no 365998-38-5 (Methyl 7-Chloroisoquinoline-3-carboxylate)

• Product Name: Methyl 7-Chloroisoquinoline-3-carboxylate
• CAS No: 365998-38-5
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD17926306
• CID: 1477842
• PubChem ID: 17842489
• Update Time: 2025-04-21

Methyl 7-Chloroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 7-chloro-, methyl ester
• methyl 7-chloroisoquinoline-3-carboxylate
• MFCD17926306
• 365998-38-5
• AS-35602
• SCHEMBL740718
• CMOINENCXVRJRP-UHFFFAOYSA-N
• AKOS027252876
• DB-221215
• DTXSID10591232
• A913633
• METHYL7-CHLOROISOQUINOLINE-3-CARBOXYLATE
• CS-0021467
• methyl 7-chloro-isoquinoline-3-carboxylate
• Methyl 7-Chloroisoquinoline-3-carboxylate

• MDL： MFCD17926306
• Inchi： 1S/C11H8ClNO2/c1-15-11(14)10-5-7-2-3-9(12)4-8(7)6-13-10/h2-6H,1H3
• InChI Key： CMOINENCXVRJRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC(C(=O)OC)=NC=C2C=1

Computed Properties

• Exact Mass: 221.02444
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 39.19

Methyl 7-Chloroisoquinoline-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives